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Compound Name: )
carbohydrazide

cat. No.: B1268163

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-1,2,5-oxadiazole-3-carbohydrazide is a heterocyclic compound featuring a furazan
(1,2,5-oxadiazole) ring, substituted with both an amino and a carbohydrazide functional group.
This unique combination of moieties makes it a valuable building block in medicinal chemistry
and materials science. The 1,2,5-oxadiazole core is a known pharmacophore present in
various biologically active molecules, often imparting properties such as nitric oxide donation,
while the carbohydrazide group serves as a versatile handle for the synthesis of more complex
derivatives, including hydrazones and other heterocyclic systems. This guide provides a
detailed overview of the known chemical properties, synthesis, and potential applications of this
compound, with a focus on experimental data and methodologies.

Chemical Properties and Data

While specific experimental data for 4-Amino-1,2,5-oxadiazole-3-carbohydrazide is not
extensively reported in publicly available literature, its fundamental properties can be
summarized. Further experimental validation is required for a complete characterization.
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Property Value Source

CAS Number 246048-72-6 [Cenmed]

Molecular Formula C3HsNsO2 [Santa Cruz Biotechnology]
Molecular Weight 143.11 g/mol [Santa Cruz Biotechnology]
Appearance Expected to be a solid Inferred

Expected to be soluble in polar
Solubility organic solvents like DMSO Inferred
and DMF

Synthesis

The primary route for the synthesis of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide involves
the hydrazinolysis of its corresponding ester precursor, Ethyl 4-Amino-1,2,5-oxadiazole-3-
carboxylate. This precursor is derived from 4-Amino-1,2,5-oxadiazole-3-carbonitrile.

Experimental Protocol: Synthesis of 4-Amino-1,2,5-
oxadiazole-3-carbohydrazide

This protocol is a generalized procedure based on standard organic chemistry transformations
for the conversion of an ester to a carbohydrazide.[1][2] Optimization may be required for
specific laboratory conditions.

Materials:

Ethyl 4-Amino-1,2,5-oxadiazole-3-carboxylate

Hydrazine hydrate (N2Hs-H20)

Ethanol (absolute)

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Rotary evaporator

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1268163?utm_src=pdf-body
https://www.benchchem.com/product/b1268163?utm_src=pdf-body
https://www.benchchem.com/product/b1268163?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/acsomega.0c05718
https://ijper.org/sites/default/files/IndJPhaEdRes-59-1s-25.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Magnetic stirrer and hotplate

o Standard laboratory glassware

Procedure:

» Dissolve Ethyl 4-Amino-1,2,5-oxadiazole-3-carboxylate in absolute ethanol in a round-bottom
flask equipped with a magnetic stir bar.

o Add an excess of hydrazine hydrate to the solution (typically 3-5 equivalents).

» Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer
chromatography (TLC).

e Once the starting material is consumed, allow the reaction mixture to cool to room
temperature.

» Reduce the volume of the solvent using a rotary evaporator.

e The product, 4-Amino-1,2,5-oxadiazole-3-carbohydrazide, is expected to precipitate from
the solution.

o Collect the solid product by filtration and wash it with a small amount of cold ethanol.

e Dry the product under vacuum to obtain the final compound.

Characterization:

The synthesized compound should be characterized using standard analytical techniques:

1H and 13C NMR Spectroscopy: To confirm the molecular structure.

FT-IR Spectroscopy: To identify the characteristic functional groups (N-H, C=0, C-N).

Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

Melting Point Analysis: To assess the purity of the compound.
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Note: Specific spectral data for 4-Amino-1,2,5-oxadiazole-3-carbohydrazide is not currently
available in the cited literature.

Reactivity and Potential Applications

The chemical reactivity of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide is dictated by its
amino and carbohydrazide functional groups.

e Amino Group: The amino group can undergo acylation, alkylation, and diazotization
reactions, allowing for the introduction of various substituents.

o Carbohydrazide Group: The carbohydrazide moiety is a versatile functional group that can
react with aldehydes and ketones to form hydrazones. It can also be used as a precursor for
the synthesis of other five-membered heterocycles, such as 1,3,4-oxadiazoles and 1,2,4-
triazoles.

The 1,2,5-oxadiazole ring system is a known pharmacophore in various drug candidates and
has been associated with a range of biological activities, including:

» Anticancer Activity: Derivatives of 1,2,5-oxadiazole have been investigated as potential
anticancer agents.

» Antimicrobial and Antifungal Activity: The oxadiazole nucleus is present in compounds with
demonstrated antibacterial and antifungal properties.[3]

e Enzyme Inhibition: Certain 1,2,5-oxadiazole derivatives have been identified as inhibitors of
enzymes such as indoleamine-2,3-dioxygenase 1 (IDO1), which is a target in cancer
immunotherapy.[4]

The title compound serves as a key intermediate for the synthesis of a library of derivatives that
can be screened for various biological activities.

Logical Relationships and Workflows

The synthesis and derivatization of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide can be
visualized as a logical workflow.
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Caption: Synthetic pathway of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide and its
derivatives.

Conclusion

4-Amino-1,2,5-oxadiazole-3-carbohydrazide is a promising heterocyclic building block with
significant potential in drug discovery and materials science. While detailed experimental data
for the compound itself is limited, its synthesis from readily available precursors is feasible
through established chemical transformations. The presence of versatile amino and
carbohydrazide functional groups, coupled with the biologically relevant 1,2,5-oxadiazole core,
makes it an attractive target for further research and development of novel chemical entities
with diverse applications. Further investigation into its synthesis, characterization, and
biological evaluation is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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